N-(2,5-dimethoxyphenyl)-3-(2-(thiophen-2-yl)acetamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-3-[(2-thiophen-2-ylacetyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H20N2O5S/c1-28-14-9-10-19(29-2)17(12-14)24-23(27)22-21(16-7-3-4-8-18(16)30-22)25-20(26)13-15-6-5-11-31-15/h3-12H,13H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key: VCPUSIBDISIGCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CC4=CC=CS4
• Molecular Formula: C23H20N2O5S
• Molecular Weight: 436.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-3-(2-(thiophen-2-yl)acetamido)benzofuran-2-carboxamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "DMTFA" and is a derivative of benzofuran, a chemical structure that has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of DMTFA is not fully understood, but it is believed to act as an agonist of the mu-opioid receptor, which is involved in the regulation of pain. Additionally, DMTFA has been shown to modulate the activity of various neurotransmitters, including serotonin and dopamine, which are involved in the regulation of mood, appetite, and other physiological functions.
Biochemical and physiological effects:
DMTFA has been shown to exhibit potent analgesic properties in animal models, making it a potential candidate for the development of new pain medications. Additionally, DMTFA has been shown to modulate the activity of various neurotransmitters, including serotonin and dopamine, which are involved in the regulation of mood, appetite, and other physiological functions.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMTFA is its potency as an analgesic agent, which makes it a valuable tool for studying pain pathways in animal models. However, the complex synthesis of DMTFA and its limited availability may limit its use in some laboratory settings.

Future Directions

There are several potential future directions for the study of DMTFA, including:
1. Further investigation of its mechanism of action and potential therapeutic applications in various fields, including pain management, neuroscience, and cancer treatment.
2. Development of new synthetic methods for the preparation of DMTFA, which could increase its availability and facilitate its use in laboratory settings.
3. Investigation of the potential side effects and toxicity of DMTFA, which could inform its safe use in clinical settings.
4. Exploration of the potential use of DMTFA in combination with other drugs or therapies, which could enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of DMTFA involves a multi-step process that requires expertise in organic chemistry. The initial step involves the preparation of 2-(thiophen-2-yl)acetic acid, which is then converted into its corresponding acid chloride. This acid chloride is then reacted with N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide to yield DMTFA.

Scientific Research Applications

DMTFA has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, DMTFA has been shown to exhibit potent analgesic properties, making it a potential candidate for the development of new pain medications. In neuroscience, DMTFA has been studied for its effects on the central nervous system and its potential as a therapeutic agent for various neurological disorders. Additionally, DMTFA has been studied for its potential as an anti-cancer agent.